Cas no 1261883-05-9 (1-(Aminomethyl)naphthalen-2-amine)

• Product Name: 1-(Aminomethyl)naphthalen-2-amine
• CAS No: 1261883-05-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD18413310
• CID: 4935951
• PubChem ID: 21520228
• Update Time: 2025-10-31

1-(Aminomethyl)naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)naphthalen-2-amine
• 2-Amino-1-(aminomethyl)naphthalene
• 1-(Aminomethyl)naphthalen-2-amine

• MDL： MFCD18413310
• Inchi： 1S/C11H12N2/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-6H,7,12-13H2
• InChI Key： JIRAPPCUCFMITL-UHFFFAOYSA-N
• SMILES： NC1=CC=C2C=CC=CC2=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 52

Additional information on 1-(Aminomethyl)naphthalen-2-amine

Chemical Profile of 1-(Aminomethyl)naphthalen-2-amine (CAS No. 1261883-05-9)

1-(Aminomethyl)naphthalen-2-amine, identified by the chemical compound identifier CAS No. 1261883-05-9, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a naphthalene core substituted with an aminomethyl group, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The molecular structure of 1-(Aminomethyl)naphthalen-2-amine consists of a naphthalene ring system connected to an amine functionality at the 1-position and a methyl group at the 2-position. This arrangement provides a reactive platform for further chemical modifications, making it a valuable building block in medicinal chemistry. The presence of both aromatic and aliphatic components in its structure allows for diverse interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives. The unique electronic properties of the naphthalene ring, combined with the electron-donating effect of the amine group, make 1-(Aminomethyl)naphthalen-2-amine a promising candidate for various therapeutic applications. Studies have demonstrated its utility in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 1-(Aminomethyl)naphthalen-2-amine is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds that exhibit enhanced biological activity. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways involved in disease progression.

The synthesis of 1-(Aminomethyl)naphthalen-2-amine typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The development of efficient synthetic routes has also contributed to reducing production costs, making this compound more accessible for industrial-scale manufacturing.

From a computational chemistry perspective, 1-(Aminomethyl)naphthalen-2-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mechanism of action. By integrating experimental data with computational predictions, researchers have been able to refine their understanding of how this molecule interacts with proteins and nucleic acids.

The pharmacokinetic properties of 1-(Aminomethyl)naphthalen-2-amine are also subjects of interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. These evaluations are crucial for determining the compound's bioavailability and therapeutic window. Additionally, toxicological assessments have been conducted to ensure that 1-(Aminomethyl)naphthalen-2-amine is safe for further development.

In conclusion, 1-(Aminomethyl)naphthalen-2-amine (CAS No. 1261883-05-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of next-generation therapeutics.